Cas no 917252-81-4 (Zolpidem 6-Carboxylic Acid Methyl Ester)

Zolpidem 6-Carboxylic Acid Methyl Ester is a key intermediate in the synthesis of zolpidem, a widely used sedative-hypnotic agent. This ester derivative is valued for its role in pharmaceutical manufacturing, offering a stable and reactive precursor for further chemical modifications. Its structural specificity ensures high purity and consistency in downstream processes, making it suitable for controlled synthesis of active pharmaceutical ingredients (APIs). The compound's well-defined chemical properties facilitate efficient scaling in industrial applications while maintaining compliance with regulatory standards. Researchers and manufacturers prioritize this intermediate for its reliability in producing zolpidem with precise pharmacological activity.

Zolpidem 6-Carboxylic Acid Methyl Ester structure

917252-81-4 structure

Product Name:Zolpidem 6-Carboxylic Acid Methyl Ester

CAS No:917252-81-4

MF:C₂₀H₂₁N₃O₃

MW:351.399044752121

CID:997120

PubChem ID:16088234

Update Time:2025-06-07

Zolpidem 6-Carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

- Zolpidem 6-Carboxylic Acid Methyl Ester
- Methyl 3-[2-(dimethylamino)-2-oxoethyl]-2-(4-methylphenyl)imidazo [1,2-a]pyridine-6-carboxylate
- Zolpidem 6-Carboxyli
- PJGUQNRCDQDKRX-UHFFFAOYSA-N
- DTXSID701017586
- methyl 3-dimethylcarbamoylmethyl-2-(4-tolyl)imidazo[1,2-a]pyridine-6-carboxylate
- 917252-81-4
- SCHEMBL2314208
- methyl 3-[2-(dimethylamino)-2-oxoethyl]-2-(4-methylphenyl)imidazo[1,2-a]pyridine-6-carboxylate
- NS00010379
- J-007740
- Inchi： 1S/C20H21N3O3/c1-13-5-7-14(8-6-13)19-16(11-18(24)22(2)3)23-12-15(20(25)26-4)9-10-17(23)21-19/h5-10,12H,11H2,1-4H3
- InChI Key： PJGUQNRCDQDKRX-UHFFFAOYSA-N
- SMILES： O=C(CC1=C(C2C=CC(C)=CC=2)N=C2C=CC(C(=O)OC)=CN12)N(C)C

Computed Properties

Exact Mass: 351.15800
Monoisotopic Mass: 351.15829154g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 516
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 63.9Å²

Experimental Properties

Melting Point: 92-103°C
PSA: 63.91000
LogP: 2.72700

Zolpidem 6-Carboxylic Acid Methyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	Z650025-5mg	Zolpidem 6-Carboxylic Acid Methyl Ester	917252-81-4	5mg	$ 138.00	2023-09-05
TRC	Z650025-10mg	Zolpidem 6-Carboxylic Acid Methyl Ester	917252-81-4	10mg	$ 247.00	2023-09-05
TRC	Z650025-25mg	Zolpidem 6-Carboxylic Acid Methyl Ester	917252-81-4	25mg	$ 604.00	2023-09-05
TRC	Z650025-50mg	Zolpidem 6-Carboxylic Acid Methyl Ester	917252-81-4	50mg	$ 1166.00	2023-04-12
TRC	Z650025-100mg	Zolpidem 6-Carboxylic Acid Methyl Ester	917252-81-4	100mg	$ 1809.00	2023-04-12